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Compound of Interest

1,2,3-Tri-12(Z)-heneicosanoyl!
Compound Name:
glycerol

Cat. No.: B3026241

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physicochemical properties of
1,2,3-Tri-12(Z)-heneicosenoyl glycerol, a specific triacylglycerol. The information is presented
to support research and development activities where this molecule may be of interest.

Core Physicochemical Data

The fundamental identifiers and properties of 1,2,3-Tri-12(Z)-heneicosenoyl glycerol are
summarized in the table below for easy reference and comparison.

Property Value Source
CAS Number 169054-26-6 [1]
Molecular Weight 1011.7 g/mol [1]
Molecular Formula Ce6H12206 [1]

Experimental Protocols and Applications

Currently, there is limited publicly available information detailing specific experimental protocols
or well-defined signaling pathways directly involving 1,2,3-Tri-12(Z)-heneicosenoyl glycerol.
This unsaturated triacylglycerol contains heneicosenoic acid at the sn-1, sn-2, and sn-3
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positions.[1] Its structural similarity to other triacylglycerols suggests potential applications in
lipid research, particularly in studies related to lipid metabolism, membrane composition, and
as a potential standard in analytical chemistry.

A related compound, 1,2,3-triheneicosanoyl glycerol, has been utilized as an internal standard
for the quantification of fatty acids and triacylglycerols in biological samples such as human
breast milk and rat hearts.

Logical Workflow for Triacylglycerol
Characterization

In the absence of specific experimental workflows for 1,2,3-Tri-12(Z)-heneicosenoyl glycerol, a
generalized logical workflow for the characterization of a novel or uncharacterized
triacylglycerol is presented below. This diagram illustrates a typical sequence of investigations
that researchers might undertake.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.biomol.com/products/chemicals/lipids/1-2-3-tri-12-z-heneicosanoyl-glycerol-cay26844-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Phase 1: Physicochemical Characterization

Compound Acquisition / Synthesis

Purity Assessment (e.g., HPLC, TLC)

Structural Elucidation (NMR, MS)

Phase 2: In Vitro Assessment

Cell Line Selection

Cytotoxicity Assays

Metabolic Stability Analysis

Enzyme Inhibition / Activation

Phase 3: In VVVO Evaluation

Animal Model Selection

A/

Pharmacokinetic Studies

A/

Efficacy / Toxicity Studies

Click to download full resolution via product page

Caption: A logical workflow for the characterization of a triacylglycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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